Cas no 2858800-98-1 ((R)-2-(2-Chloro-6-fluoro-3-((1-methylpyrrolidin-3-yl)oxy)phenyl)naphtho[2,3-d]oxazole-4,9-dione)

• Product Name: (R)-2-(2-Chloro-6-fluoro-3-((1-methylpyrrolidin-3-yl)oxy)phenyl)naphtho[2,3-d]oxazole-4,9-dione
• CAS No: 2858800-98-1
• MF: C₂₂H₁₆ClFN₂O₄
• MW: 426.824848175049
• CID: 6781140
• PubChem ID: 165437860
• Update Time: 2025-07-16

(R)-2-(2-Chloro-6-fluoro-3-((1-methylpyrrolidin-3-yl)oxy)phenyl)naphtho[2,3-d]oxazole-4,9-dione Chemical and Physical Properties

Names and Identifiers

• MS-27539
• (R)-2-(2-Chloro-6-fluoro-3-((1-methylpyrrolidin-3-yl)oxy)phenyl)naphtho[2,3-d]oxazole-4,9-dione
• 2858800-98-1
• OTUB1/USP8-IN-61
• CHEMBL5185273
• BDBM50591324
• GTPL12224
• compound 61 [PMID: 36221183]
• OTUB1/USP8 inhibitor 61
• GLXC-26386
• OTUB1/USP8-IN-1

• Inchi： 1S/C22H16ClFN2O4/c1-26-9-8-11(10-26)29-15-7-6-14(24)16(17(15)23)22-25-18-19(27)12-4-2-3-5-13(12)20(28)21(18)30-22/h2-7,11H,8-10H2,1H3/t11-/m1/s1
• InChI Key： HXIYHNFNCGXLAU-LLVKDONJSA-N
• SMILES： ClC1C(=C(C=CC=1O[C@H]1CN(C)CC1)F)C1=NC2C(C3C=CC=CC=3C(C=2O1)=O)=O

Computed Properties

• Exact Mass: 426.0782629g/mol
• Monoisotopic Mass: 426.0782629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 72.6Ų

Additional information on (R)-2-(2-Chloro-6-fluoro-3-((1-methylpyrrolidin-3-yl)oxy)phenyl)naphtho[2,3-d]oxazole-4,9-dione

Comprehensive Analysis of (R)-2-(2-Chloro-6-fluoro-3-((1-methylpyrrolidin-3-yl)oxy)phenyl)naphtho[2,3-d]oxazole-4,9-dione (CAS No. 2858800-98-1)

The compound (R)-2-(2-Chloro-6-fluoro-3-((1-methylpyrrolidin-3-yl)oxy)phenyl)naphtho[2,3-d]oxazole-4,9-dione (CAS No. 2858800-98-1) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a naphtho[2,3-d]oxazole-4,9-dione core with a substituted phenyl ring, featuring chloro and fluoro functional groups, as well as a 1-methylpyrrolidin-3-yl ether linkage. This combination of moieties makes it a subject of significant interest in pharmaceutical and materials science research.

Recent trends in scientific literature highlight the growing demand for chiral compounds and heterocyclic derivatives, both of which are embodied by this molecule. Researchers are particularly intrigued by its potential applications in targeted drug delivery and fluorescence-based imaging, given the presence of the naphtho[2,3-d]oxazole scaffold, known for its photophysical properties. The (R)-enantiomer specificity further enhances its appeal for asymmetric synthesis and enantioselective catalysis.

From a synthetic chemistry perspective, the 2-(2-Chloro-6-fluorophenyl) substitution pattern offers unique reactivity, enabling selective modifications for derivative development. The 1-methylpyrrolidin-3-yloxy side chain introduces a sterically hindered tertiary amine, which can influence solubility and bioavailability—a critical factor in medicinal chemistry optimization. Computational studies suggest this compound may exhibit kinase inhibition properties, aligning with current industry focus on small-molecule therapeutics.

Analytical characterization of CAS No. 2858800-98-1 typically involves advanced techniques such as HPLC chiral separation, NMR spectroscopy, and mass spectrometry to verify its stereochemical purity. The compound's stability under various pH conditions has become a trending topic in formulation science discussions, particularly for oral bioavailability enhancement strategies. Its logP value and hydrogen bonding capacity make it a candidate for blood-brain barrier penetration studies.

In material science applications, the naphtho[2,3-d]oxazole-4,9-dione system demonstrates interesting charge-transfer characteristics, with potential utility in organic electronics. The fluorine atom incorporation follows modern fluorination trends in drug design, known to improve metabolic stability. Patent landscapes reveal growing intellectual property activity around similar polycyclic oxazole derivatives, indicating commercial potential.

Environmental fate studies of this compound are emerging as an important research area, particularly regarding its biodegradation pathways and ecotoxicological profile. The scientific community has shown increased interest in green chemistry approaches to synthesize such complex molecules, with several publications exploring catalytic asymmetric methods for similar structures.

From a regulatory standpoint, proper handling of CAS No. 2858800-98-1 requires standard laboratory precautions, though it doesn't appear on any restricted substances lists. Its structure-activity relationships continue to be investigated, with particular attention to how the chiral center influences biological interactions. These studies contribute valuable data to the expanding field of structure-based drug design.

The compound's unique architecture has inspired numerous structure-activity relationship studies, particularly examining how the pyrrolidine oxygen linker affects molecular conformation. Recent computational modeling suggests potential interactions with G-protein coupled receptors, though experimental validation remains ongoing. This aligns with current pharmaceutical industry emphasis on allosteric modulation strategies.

Supply chain considerations for CAS No. 2858800-98-1 reflect broader trends in high-value fine chemicals procurement, with emphasis on reproducible synthetic routes and scalable purification methods. Analytical method development for this compound frequently employs UHPLC-MS techniques to achieve the required sensitivity for impurity profiling.

Future research directions likely include exploration of its photodynamic therapy potential, given the naphthoquinone moiety's redox activity. The compound's structure-property relationships continue to be elucidated through collaborative efforts between academic and industrial researchers, particularly in the context of fragment-based drug discovery platforms.